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Compound of Interest

Compound Name: Usp7-IN-9

Cat. No.: B12401491 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical guidance

for the proper handling and disposal of Usp7-IN-9, a potent ubiquitin-specific protease 7

(USP7) inhibitor. Researchers, scientists, and drug development professionals are advised to

adhere to these procedures to ensure a safe laboratory environment and compliance with

standard chemical waste management protocols.

Disclaimer: A specific Safety Data Sheet (SDS) for Usp7-IN-9 is not publicly available. The

following procedures are based on general principles of laboratory safety, the known chemical

properties of the compound, and standard guidelines for the disposal of halogenated organic

compounds and potent small molecule inhibitors. It is imperative to consult and follow the

specific guidelines provided by your institution's Environmental Health and Safety (EHS)

department.

Key Chemical and Physical Properties of Usp7-IN-9
For easy reference, the essential quantitative data for Usp7-IN-9 is summarized in the table

below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12401491?utm_src=pdf-interest
https://www.benchchem.com/product/b12401491?utm_src=pdf-body
https://www.benchchem.com/product/b12401491?utm_src=pdf-body
https://www.benchchem.com/product/b12401491?utm_src=pdf-body
https://www.benchchem.com/product/b12401491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₃₂H₃₃ClF₆N₆O₈ --INVALID-LINK--

Molecular Weight 779.08 g/mol --INVALID-LINK--

IC₅₀ 40.8 nM for USP7 --INVALID-LINK--[1][2]

Appearance Solid
General knowledge for such

compounds

Solubility Soluble in DMSO (100 mg/mL) --INVALID-LINK--[2]

Storage (Solid)
4°C, sealed, away from

moisture
--INVALID-LINK--

Storage (Solution)
-80°C (6 months), -20°C (1

month)
--INVALID-LINK--

Experimental Protocols: Safe Handling and Disposal
Procedures
Adherence to the following step-by-step protocols is essential for minimizing risk and ensuring

proper disposal of Usp7-IN-9.

Personal Protective Equipment (PPE) and Handling
Due to its potent biological activity, Usp7-IN-9 should be handled with caution in a designated

area, such as a chemical fume hood, to avoid inhalation of any dust or aerosols.[3]

Always wear appropriate PPE: This includes a lab coat, safety goggles with side shields, and

nitrile gloves.

Weighing and Aliquoting: Perform these tasks in a fume hood or a ventilated balance

enclosure to minimize exposure to the solid compound.

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Handle the

compound in a manner that avoids the generation of dust.[3]
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Spill Management
In the event of a spill, follow these procedures immediately:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Don Appropriate PPE: Before cleaning, ensure you are wearing the necessary protective

equipment.

Contain the Spill: For solid spills, gently cover with an absorbent material to prevent dust

from becoming airborne. For liquid spills (e.g., a solution in DMSO), absorb with a chemical

absorbent pad or vermiculite.

Clean the Area: Carefully collect the absorbed material using non-sparking tools and place it

into a sealed, labeled container for hazardous waste.[4]

Decontaminate the Surface: Clean the spill area with a suitable solvent (e.g., ethanol),

followed by soap and water.

Dispose of Cleaning Materials: All materials used for cleanup must be disposed of as

hazardous waste.

Disposal Procedures
As a halogenated organic compound, Usp7-IN-9 and its associated waste must be segregated

from non-halogenated chemical waste.[3][5][6]

Solid Usp7-IN-9 Waste:

Collect any unused or waste Usp7-IN-9 solid in its original container or a clearly labeled,

sealed container.

Label the container as "Hazardous Waste: Halogenated Organic Solid" and include the full

chemical name "Usp7-IN-9".

Liquid Usp7-IN-9 Waste (e.g., in DMSO):
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Collect all liquid waste containing Usp7-IN-9 in a dedicated, leak-proof, and compatible

container.[4]

Label the container as "Hazardous Waste: Halogenated Organic Liquid" and list all

constituents, including the solvent (e.g., "Usp7-IN-9 in DMSO").

Contaminated Labware:

Disposable items (e.g., pipette tips, tubes, gloves) that have come into contact with Usp7-
IN-9 should be collected in a designated, sealed bag or container.

Label the container as "Hazardous Waste: Usp7-IN-9 Contaminated Debris".

Store all Usp7-IN-9 waste containers in a designated satellite accumulation area within the

laboratory.

Ensure waste containers are tightly sealed to prevent leaks or evaporation.[4]

Store incompatible waste types separately to prevent accidental reactions.[4]

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste. Do not attempt to dispose of Usp7-IN-9 down the drain or in the regular

trash.

Mandatory Visualization: Usp7-IN-9 Disposal
Workflow
The following diagram illustrates the decision-making process for the proper disposal of Usp7-
IN-9 and related materials.
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Caption: Logical workflow for the safe disposal of Usp7-IN-9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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